Cas no 1806291-92-8 (2,5-Difluoro-4-(fluoromethoxy)toluene)

• Product Name: 2,5-Difluoro-4-(fluoromethoxy)toluene
• CAS No: 1806291-92-8
• MF: C₈H₇F₃O
• MW: 176.135792970657
• CID: 5007433
• Update Time: 2025-05-18

2,5-Difluoro-4-(fluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 2,5-Difluoro-4-(fluoromethoxy)toluene

• Inchi： 1S/C8H7F3O/c1-5-2-7(11)8(12-4-9)3-6(5)10/h2-3H,4H2,1H3
• InChI Key： REEJMIPPJPQMQI-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C)F)OCF

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 142
• XLogP3: 2.9
• Topological Polar Surface Area: 9.2

Additional information on 2,5-Difluoro-4-(fluoromethoxy)toluene

Comprehensive Guide to 2,5-Difluoro-4-(fluoromethoxy)toluene (CAS No. 1806291-92-8): Properties, Applications, and Market Insights

2,5-Difluoro-4-(fluoromethoxy)toluene (CAS No. 1806291-92-8) is a fluorinated aromatic compound that has garnered significant attention in the chemical and pharmaceutical industries due to its unique structural features and versatile applications. This compound, characterized by the presence of difluoro and fluoromethoxy substituents on a toluene backbone, offers remarkable chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry.

The growing demand for fluorinated compounds in drug discovery and material science has propelled interest in 2,5-Difluoro-4-(fluoromethoxy)toluene. Researchers and manufacturers are increasingly exploring its potential in the development of novel pharmaceuticals, agrochemicals, and specialty materials. Its ability to enhance the bioavailability and metabolic stability of active ingredients makes it a sought-after building block in medicinal chemistry.

One of the key advantages of 2,5-Difluoro-4-(fluoromethoxy)toluene is its compatibility with a wide range of chemical reactions, including cross-coupling, nucleophilic substitution, and electrophilic aromatic substitution. This versatility enables chemists to tailor its properties for specific applications, such as the synthesis of fluorinated drug candidates or advanced materials with unique electronic properties. The compound's fluorine atoms contribute to its lipophilicity, which is crucial for optimizing drug-receptor interactions.

In the pharmaceutical sector, 2,5-Difluoro-4-(fluoromethoxy)toluene is often utilized as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its incorporation into drug molecules can improve their pharmacokinetic profiles, such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have highlighted its potential in the development of anticancer agents, CNS-targeted therapeutics, and antiviral compounds, aligning with the current focus on precision medicine and targeted therapies.

The agrochemical industry also benefits from the unique properties of 2,5-Difluoro-4-(fluoromethoxy)toluene. Fluorinated compounds are known to enhance the efficacy and environmental stability of pesticides and herbicides. As sustainability becomes a pressing concern, researchers are leveraging this compound to develop next-generation agrochemicals with reduced environmental impact and improved target specificity.

From a market perspective, the demand for 2,5-Difluoro-4-(fluoromethoxy)toluene is expected to grow steadily, driven by advancements in fluorine chemistry and the expanding applications of fluorinated compounds. Manufacturers are investing in scalable synthesis methods to meet the rising needs of the pharmaceutical and agrochemical sectors. Additionally, the compound's role in the development of electronic materials and liquid crystals further broadens its commercial potential.

Quality control and regulatory compliance are critical when working with 2,5-Difluoro-4-(fluoromethoxy)toluene. Reputable suppliers ensure high purity levels and provide detailed analytical data, including HPLC, GC-MS, and NMR spectra, to support research and industrial applications. Proper handling and storage conditions are essential to maintain the compound's stability and performance.

In conclusion, 2,5-Difluoro-4-(fluoromethoxy)toluene (CAS No. 1806291-92-8) stands out as a versatile and valuable compound in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and advanced materials, reflecting the growing importance of fluorinated building blocks in innovation-driven industries. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology.